Cas no 35875-16-2 (Benzoic acid,2-[(3-carboxyphenyl)amino]-3-nitro-)

Benzoic acid,2-[(3-carboxyphenyl)amino]-3-nitro- structure
35875-16-2 structure
Product Name:Benzoic acid,2-[(3-carboxyphenyl)amino]-3-nitro-
CAS No:35875-16-2
MF:C14H10N2O6
MW:302.239003658295
CID:310872
PubChem ID:393671
Update Time:2025-04-19

Benzoic acid,2-[(3-carboxyphenyl)amino]-3-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2-[(3-carboxyphenyl)amino]-3-nitro-
    • 2-(3-Carboxyanilino)-3-nitrobenzoic acid
    • 2-(3-Carboxyanilino)-3-nitrobenzoesaeure
    • 2-[(3-carboxyphenyl)amino]-3-nitrobenzoic acid
    • AC1L96NA
    • AC1Q74BC
    • AR-1D5727
    • Benzoic acid, 2-((3-carboxyphenyl)amino)-3-nitro-
    • CTK8D3288
    • NSC696047
    • UNII-PX85N2HA5K
    • 2-(3-carboxyanilino)-3-nitro-benzoic acid
    • 35875-16-2
    • NSC-696047
    • DTXSID30189433
    • CHEMBL1982827
    • Benzoic acid, 2-[(3-carboxyphenyl)amino]-3-nitro-
    • NCI60_034318
    • NSC 696047
    • PX85N2HA5K
    • Inchi: 1S/C14H10N2O6/c17-13(18)8-3-1-4-9(7-8)15-12-10(14(19)20)5-2-6-11(12)16(21)22/h1-7,15H,(H,17,18)(H,19,20)
    • InChI Key: OADNRDRCKJFASV-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=C(C=1NC1C=CC=C(C(=O)O)C=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 302.0539
  • Monoisotopic Mass: 302.054
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 449
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 132Ų

Experimental Properties

  • Density: 1.571
  • Boiling Point: 526.1°Cat760mmHg
  • Flash Point: 272°C
  • Refractive Index: 1.72
  • PSA: 129.77
  • LogP: 3.33100
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